Cas no 1803786-21-1 (2,6-Difluoro-4-methylmandelic acid)
2,6-Difluoro-4-methylmandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Difluoro-4-methylmandelic acid
-
- Inchi: 1S/C9H8F2O3/c1-4-2-5(10)7(6(11)3-4)8(12)9(13)14/h2-3,8,12H,1H3,(H,13,14)
- InChI Key: WGRVPULENRSDIP-UHFFFAOYSA-N
- SMILES: FC1C=C(C)C=C(C=1C(C(=O)O)O)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 210
- XLogP3: 1.4
- Topological Polar Surface Area: 57.5
2,6-Difluoro-4-methylmandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015024402-250mg |
2,6-Difluoro-4-methylmandelic acid |
1803786-21-1 | 97% | 250mg |
475.20 USD | 2021-06-18 | |
| Alichem | A015024402-500mg |
2,6-Difluoro-4-methylmandelic acid |
1803786-21-1 | 97% | 500mg |
782.40 USD | 2021-06-18 | |
| Alichem | A015024402-1g |
2,6-Difluoro-4-methylmandelic acid |
1803786-21-1 | 97% | 1g |
1,564.50 USD | 2021-06-18 | |
| Enamine | EN300-1840577-0.05g |
2-(2,6-difluoro-4-methylphenyl)-2-hydroxyacetic acid |
1803786-21-1 | 0.05g |
$587.0 | 2023-09-19 | ||
| Enamine | EN300-1840577-0.1g |
2-(2,6-difluoro-4-methylphenyl)-2-hydroxyacetic acid |
1803786-21-1 | 0.1g |
$615.0 | 2023-09-19 | ||
| Enamine | EN300-1840577-0.25g |
2-(2,6-difluoro-4-methylphenyl)-2-hydroxyacetic acid |
1803786-21-1 | 0.25g |
$642.0 | 2023-09-19 | ||
| Enamine | EN300-1840577-0.5g |
2-(2,6-difluoro-4-methylphenyl)-2-hydroxyacetic acid |
1803786-21-1 | 0.5g |
$671.0 | 2023-09-19 | ||
| Enamine | EN300-1840577-1.0g |
2-(2,6-difluoro-4-methylphenyl)-2-hydroxyacetic acid |
1803786-21-1 | 1g |
$1256.0 | 2023-06-01 | ||
| Enamine | EN300-1840577-2.5g |
2-(2,6-difluoro-4-methylphenyl)-2-hydroxyacetic acid |
1803786-21-1 | 2.5g |
$1370.0 | 2023-09-19 | ||
| Enamine | EN300-1840577-5.0g |
2-(2,6-difluoro-4-methylphenyl)-2-hydroxyacetic acid |
1803786-21-1 | 5g |
$3645.0 | 2023-06-01 |
2,6-Difluoro-4-methylmandelic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2,6-Difluoro-4-methylmandelic acid
Comprehensive Analysis of 2,6-Difluoro-4-methylmandelic acid (CAS No. 1803786-21-1): Properties, Applications, and Industry Trends
In the rapidly evolving field of fine chemicals and pharmaceutical intermediates, 2,6-Difluoro-4-methylmandelic acid (CAS 1803786-21-1) has emerged as a compound of significant interest. This fluorinated mandelic acid derivative combines structural uniqueness with versatile reactivity, making it valuable for synthetic applications. The presence of difluoro substitution at the 2,6-positions and a methyl group at the 4-position distinguishes it from conventional mandelic acids, offering enhanced stability and tailored electronic properties.
Recent studies highlight the growing demand for fluorinated building blocks in drug discovery, particularly for optimizing pharmacokinetic properties. Researchers are actively investigating 2,6-Difluoro-4-methylmandelic acid as a precursor for chiral auxiliaries and asymmetric synthesis due to its stereocenter and fluorine-induced electronic effects. The compound's CAS 1803786-21-1 identifier frequently appears in patent literature related to next-generation anti-inflammatory agents and central nervous system (CNS) therapeutics, aligning with industry trends toward targeted fluorination strategies.
The synthesis of 2,6-Difluoro-4-methylmandelic acid typically involves electrophilic fluorination of protected mandelate derivatives, followed by careful deprotection. Analytical characterization via NMR spectroscopy reveals distinct fluorine-proton coupling patterns, while HPLC methods have been developed for purity assessment. These quality control measures address the pharmaceutical industry's emphasis on high-purity intermediates, a topic generating substantial discussion in GMP manufacturing forums.
Environmental considerations surrounding fluorochemical production have prompted innovations in the synthesis of 1803786-21-1. Green chemistry approaches utilizing catalytic fluorination and biocatalytic resolution are gaining traction, responding to search trends for sustainable fluorination methods. The compound's moderate water solubility and pH-dependent stability make formulation studies particularly relevant for drug delivery applications.
Market analysts note increasing patent activity involving 2,6-Difluoro-4-methylmandelic acid derivatives, especially in proteolysis-targeting chimera (PROTAC) designs and metabolically stable peptide mimetics. These applications leverage the compound's ability to modulate hydrogen bonding capacity and lipophilicity parameters—key search terms in medicinal chemistry optimization discussions. Technical databases show rising queries about scale-up protocols for CAS 1803786-21-1, reflecting transition from research to production phases.
From a regulatory perspective, proper handling of fluorinated intermediates requires attention to industrial hygiene standards, a frequently searched topic among process chemists. The compound's crystalline form (characterized by X-ray diffraction) and storage stability data are often requested in technical data sheets, underscoring the importance of material characterization in supply chain documentation.
Emerging applications in agrochemical research demonstrate the versatility of 2,6-Difluoro-4-methylmandelic acid, where its systemic mobility properties are being evaluated for plant growth regulation. This aligns with growing interest in fluorine-containing agrochemicals, as evidenced by conference proceedings and search engine analytics. The compound's structure-activity relationship (SAR) in different biological systems remains an active area of investigation.
Technical literature emphasizes the importance of enantiomeric purity when using 1803786-21-1 in asymmetric synthesis. Recent methodological advances in chiral separation and stereoselective synthesis have improved access to optically pure forms, addressing a common challenge noted in pharmaceutical process chemistry forums. These developments contribute to the compound's relevance in chiral pool strategies.
In material science applications, the difluoromethyl aromatic moiety of 2,6-Difluoro-4-methylmandelic acid shows promise for modifying polymer properties and designing liquid crystal materials. Patent analyses reveal particular interest in its incorporation into high-performance polymers, where fluorine substitution enhances thermal and chemical resistance—attributes frequently searched in advanced materials databases.
As the chemical industry continues to explore structure-property relationships of fluorinated compounds, 2,6-Difluoro-4-methylmandelic acid (CAS 1803786-21-1) maintains its position as a valuable research target. Its dual functionality as both a carboxylic acid and aromatic fluoride source enables diverse derivatization pathways, making it a recurring subject in structure-activity optimization studies across multiple disciplines.
1803786-21-1 (2,6-Difluoro-4-methylmandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)